N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine

• IUPAC Name: N-methyl-N-(2-pyridin-2-ylethyl)cyclohexanamine
• InChI: InChI=1S/C14H22N2/c1-16(14-8-3-2-4-9-14)12-10-13-7-5-6-11-15-13/h5-7,11,14H,2-4,8-10,12H2,1H3
• InChI Key: UHEPJSZLCSGJHU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=N1)C2CCCCC2
• Molecular Formula: C14H22N2
• Molecular Weight: 218.34 g/mol

Description

N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine, also known as MPHP, is a synthetic compound that belongs to the class of substituted cathinones. It is a psychoactive substance that has gained popularity in recent years due to its stimulating effects on the central nervous system. MPHP is a derivative of pyrovalerone, which is a well-known stimulant drug.

Mechanism of Action

N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin. It binds to the transporters responsible for the reuptake of these neurotransmitters, preventing their reuptake and leading to an increase in their levels in the brain. This increase in neurotransmitter levels is responsible for the stimulating effects of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine.
Biochemical and Physiological Effects:
N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine has been found to have several biochemical and physiological effects on the body. It increases the levels of dopamine, norepinephrine, and serotonin in the brain, leading to a feeling of euphoria and increased energy. It also increases heart rate, blood pressure, and body temperature. Prolonged use of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine can lead to addiction, psychosis, and other health problems.

Advantages and Limitations for Lab Experiments

N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine has been used in lab experiments to study its effects on the central nervous system. It has been found to have a similar mechanism of action to other substituted cathinones, making it a useful tool for studying this class of compounds. However, the use of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine in lab experiments is limited by its potential for abuse and addiction.

Future Directions

There are several future directions for research on N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine. One area of research could be focused on developing new compounds that have similar effects to N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine but with fewer side effects and less potential for abuse. Another area of research could be focused on studying the long-term effects of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine use on the brain and body. Additionally, more research is needed to understand the mechanism of action of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine and its effects on neurotransmitter systems in the brain.

Synthesis Methods

N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine can be synthesized using various methods, including the reduction of pyrovalerone with sodium borohydride or lithium aluminum hydride. Another method involves the reaction of 2-bromopyridine with cyclohexanone in the presence of an alkali metal hydroxide. The resulting product is then methylated using methyl iodide to obtain N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine.

Scientific Research Applications

N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine has been used in scientific research to study its effects on the central nervous system. It has been found to have a similar mechanism of action to other substituted cathinones, such as MDPV and alpha-PVP. N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, which leads to an increase in their levels in the brain. This increase in neurotransmitter levels is responsible for the stimulating effects of N-methyl-N-[2-(2-pyridinyl)ethyl]cyclohexanamine.